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Compound of Interest

Compound Name: Triethylene glycol monobutyl ether

Cat. No.: B094643

An In-depth Technical Guide to the Physical Properties of Triethylene Glycol Monobutyl
Ether

For Researchers, Scientists, and Drug Development Professionals

Triethylene glycol monobutyl ether, also known as butoxytriglycol, is a high-boiling, colorless
liquid with excellent solvency and coupling properties. Its unique combination of a hydroxyl
group and ether linkages makes it a versatile compound in a wide array of applications, from
industrial processes to potential use in specialized chemical syntheses. This guide provides a
comprehensive overview of its core physical properties, presented in a clear and accessible
format for technical professionals.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of triethylene glycol monobutyl ether
are summarized below. These properties are critical for its handling, storage, and application in
various experimental and industrial settings.
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Property Value Source(s)
CAS Number 143-22-6 [1112]

EC Number 205-592-6 [1][2]
Molecular Formula C10H2204 [2][3]
Molecular Weight 206.28 g/mol [21[3114]
Appearance Colorless, transparent liquid [5][6]

Odor Faint [7]

Thermal Properties

The thermal properties of a substance dictate the temperature ranges for its safe use and
storage.

Property Value Notes Source(s)

Decomposes at 760
mmHg, boiling point
- ) 272 - 283 °C (522 - 9 9P
Boiling Point 541 °F) extrapolated.[8] A [21[61[81[9]
range of 265-350 °C is

also reported.[5]

Arange of values is
-35t0-48 °C (-31to

Melting/Freezing Point 54 °F) reported across [2][5][6][10]
different sources.
] 138 - 156 °C (280 - Closed cup methods
Flash Point ) [2][5][6]
313 °F) are cited.
Autoignition
317 °C (603 °F) [8]
Temperature
o At normal boiling
Heat of Vaporization 231.4 J/g [8]

point.
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Density and Viscosity

These properties are essential for fluid handling and process design.

Property Value Temperature Source(s)
Density 0.989 - 0.990 g/mL 20 °C [2][5]
Specific Gravity 0.989 20/20 °C [8]
Relative Density 0.99 20 °C

Viscosity 92-109¢P 20 -25°C [3][8]

(centipoise)

Solubility and Other Properties

The solubility characteristics and other physical parameters are crucial for formulation and

application.
Property Value Notes Source(s)
o o Readily soluble in
Solubility in Water Miscible/Soluble [2][41[5]
water.[2][5]
Vapor Pressure <0.01-0.0025 mmHg 20-25°C [31[8]
Refractive Index 1.441 20 °C,nD [2]
Surface Tension 30.0 dynes/cm (neat) 25°C [8]
pKa 14.36 + 0.10 Predicted [2]
Hansen Solubility od: 16.2, dp: 7.0, oh: 5]
Parameters 7.4 (J/cm3)L/2

Experimental Protocols

The physical property data presented in this guide are compiled from various safety and
technical data sheets. These documents generally do not provide detailed experimental
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protocols (e.g., specific ASTM or ISO methods) for each value. However, some general
indications are provided:

o Flash Point: Often determined using a "closed cup" method, though the specific standard
(e.g., Pensky-Martens) is not always specified.

e Purity/Assay: Gas Chromatography (GC) is a common method for determining the purity of
the substance.

For researchers requiring precise experimental methodologies, it is recommended to consult
the specific supplier's documentation for the lot of material being used or to perform
independent testing using standardized methods such as those from ASTM International or the
International Organization for Standardization (1SO).

Safety and Handling Workflow

The following diagram outlines a general workflow for the safe handling and use of triethylene
glycol monobutyl ether, based on its physical and hazardous properties. This substance is
classified as causing serious eye damage.[1][7]
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Start: Handling Triethylene Glycol Monobutyl Ether

1. Assess Hazards
- Causes serious eye damage (H318)

- Combustible liquid

2. Select Personal Protective Equipment (PPE)
- Eyel/face protection (Goggles/Face shield)
- Protective gloves
- Appropriate clothing

3. Safe Handling & Storage
- Use in well-ventilated area
- Avoid contact with eyes and skin
- Store in a cool, dry place
- Keep away from ignition sources and strong oxidizers

4. Spill & Emergency Procedures
- Absorb with inert material
- Prevent entry into drains
- Wear appropriate PPE during cleanup

5. Waste Disposal
- Dispose of in accordance with local, state, and federal regulations

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Triethylene Glycol Monobutyl Ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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